Cas no 2680835-90-7 (4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid)

• Product Name: 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid
• CAS No: 2680835-90-7
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5636310
• PubChem ID: 165912103
• Update Time: 2025-06-11

4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,2,2-trifluoroacetyl)morpholin-2-yl]butanoic acid
• EN300-28283002
• 2680835-90-7
• 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid

• Inchi： 1S/C10H14F3NO4/c11-10(12,13)9(17)14-4-5-18-7(6-14)2-1-3-8(15)16/h7H,1-6H2,(H,15,16)
• InChI Key： YYNDXQCZKCKRKS-UHFFFAOYSA-N
• SMILES： FC(C(N1CCOC(CCCC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid

Professional Introduction to 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic Acid (CAS No. 2680835-90-7)

4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid, identified by its CAS number 2680835-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine moiety and a trifluoroacetyl group. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The morpholine ring in 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid is known for its ability to enhance the solubility and stability of drug candidates, making it a preferred scaffold in medicinal chemistry. Additionally, the trifluoroacetyl group introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. These characteristics have positioned this compound as a promising building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been shown to increase their bioavailability and duration of action. 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid exemplifies this trend by incorporating a trifluoroacetyl group, which is known to confer these beneficial properties.

One of the most compelling aspects of 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid is its potential application in the synthesis of targeted therapeutics. The morpholine ring can serve as a hinge region for binding to specific biological targets, while the trifluoroacetyl group can be used to fine-tune the interaction with these targets. This dual functionality makes it an attractive candidate for designing molecules with high selectivity and potency.

Recent studies have demonstrated the utility of 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid in the development of inhibitors for various enzymes and receptors involved in human diseases. For instance, researchers have utilized this compound as a precursor in the synthesis of inhibitors targeting kinases and proteases that play crucial roles in cancer and inflammatory diseases. The ability to modify the structure of this compound allows for the creation of derivatives with tailored biological activities.

The synthesis of 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the morpholine ring followed by the introduction of the trifluoroacetyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve these transformations efficiently.

The pharmacological evaluation of derivatives derived from 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid has revealed promising results in preclinical studies. These studies have shown that certain derivatives exhibit significant inhibitory activity against disease-causing targets while maintaining good tolerability. This has fueled further research into exploring new analogs with improved pharmacological profiles.

In conclusion, 4-4-(2,2,2-trifluoroacetyl)morpholin-2-ylbutanoic acid (CAS No. 2680835-90-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.